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Compound of Interest

Compound Name: Yellow OB

Cat. No.: B1672316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Yellow OB, also known by a variety of synonyms including C.I. Solvent Yellow 6 and 1-(o-

tolylazo)-2-naphthylamine, is an azo dye.[1] Historically, it was used as a food coloring (FD&C

Yellow No. 4) but has since been delisted for this purpose.[1][2] It is characterized as a yellow

to orange powder, or as deep red or bright yellow needles when crystallized from alcohol.[1][2]

This technical guide provides a comprehensive overview of the key physical characteristics of

Yellow OB powder, complete with detailed experimental protocols for their determination.

Core Physical and Chemical Properties
A summary of the essential physical and chemical data for Yellow OB is presented in Table 1.

Table 1: Physical and Chemical Properties of Yellow OB
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Property Value Reference

Chemical Name
1-[(2-Methylphenyl)azo]-2-

naphthalenamine
[1]

Synonyms

C.I. Solvent Yellow 6, 1-o-

tolylazo-2-naphthylamine, FD

& C Yellow no. 4, Ext. D & C

Yellow no. 10, C.I. 11390

[1]

CAS Number 131-79-3 [1][2]

Molecular Formula C₁₇H₁₅N₃ [1]

Molecular Weight 261.32 g/mol [1]

Appearance

Orange or yellow powder;

Deep red crystals or bright

yellow needles from alcohol.

[1][2]

Melting Point 122-126 °C [1][2]

Solubility Profile
Yellow OB is practically insoluble in water.[1] Its solubility in various organic solvents is a key

characteristic for its application and analysis.

Table 2: Solubility of Yellow OB
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Solvent Solubility Reference

Water Practically Insoluble [1]

Alcohol Soluble [1][2]

Ether Soluble [1][2]

Benzene Soluble [1][2]

Carbon Tetrachloride Soluble [1][2]

Vegetable Oils Soluble [1][2]

Glacial Acetic Acid Soluble [1][2]

An alcoholic solution of Yellow OB becomes redder upon the addition of HCl, while the

addition of NaOH does not alter its color.[1][2]

Experimental Protocols
The following sections detail the methodologies for determining the key physical characteristics

of Yellow OB powder.

General Workflow for Physical Characterization
The physical characterization of a powder such as Yellow OB follows a logical workflow to

determine its identity, purity, and solubility. This process is crucial for quality control and for

understanding its behavior in various applications.
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Caption: Workflow for the physical characterization of Yellow OB powder.

Melting Point Determination (Capillary Method)
This method is a classical and widely used technique for determining the melting point of a

solid organic compound.

Objective: To determine the temperature range over which the solid Yellow OB powder

transitions to a liquid state.

Materials:

Yellow OB powder

Capillary tubes (sealed at one end)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1672316?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://www.benchchem.com/product/b1672316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Melting point apparatus or Thiele tube setup

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of Yellow OB powder is finely ground using a mortar

and pestle. The open end of a capillary tube is pushed into the powder to pack a small

amount (1-2 mm in height) into the sealed end. The tube is then tapped gently to ensure the

powder is compact.

Apparatus Setup:

Melting Point Apparatus: The capillary tube is inserted into the sample holder of the

apparatus.

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or

thread, ensuring the sample is aligned with the thermometer bulb. The thermometer and

tube are then immersed in the oil of the Thiele tube.

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range.

Purity Assessment: A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure

compound. An impure sample will exhibit a depressed and broader melting point range.

Solubility Determination (Shake-Flask Method)
This protocol is based on the OECD 105 guideline for testing the solubility of substances in

water and can be adapted for organic solvents.
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Objective: To determine the solubility of Yellow OB powder in various solvents.

Materials:

Yellow OB powder

Selected solvents (e.g., ethanol, ether, benzene)

Flasks with stoppers

Shaking apparatus (e.g., orbital shaker or magnetic stirrer)

Analytical balance

Temperature-controlled environment (e.g., water bath)

Filtration or centrifugation equipment

Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer)

Procedure:

Preparation of Supersaturated Solution: An excess amount of Yellow OB powder is added to

a known volume of the solvent in a flask.

Equilibration: The flask is sealed and agitated in a temperature-controlled environment (e.g.,

25°C) for a sufficient time to reach equilibrium (typically 24-48 hours). The presence of

undissolved solid should be visually confirmed to ensure saturation.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

Analysis: The concentration of Yellow OB in the clear, saturated solution is determined using

a suitable analytical method, such as UV-Vis spectroscopy.

Expression of Results: The solubility is expressed as the mass of the solute per volume or

mass of the solvent (e.g., g/L or mg/mL).
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UV-Visible Spectroscopy
UV-Vis spectroscopy is used to determine the absorption spectrum of Yellow OB, which is

useful for quantitative analysis and characterization.

Objective: To obtain the UV-Visible absorption spectrum of Yellow OB in a suitable solvent and

determine its wavelength of maximum absorbance (λmax).

Materials:

Yellow OB powder

Spectroscopic grade solvent (e.g., ethanol)

Volumetric flasks and pipettes

UV-Vis spectrophotometer

Quartz cuvettes

Procedure:

Preparation of Stock Solution: A stock solution of Yellow OB is prepared by accurately

weighing a small amount of the powder and dissolving it in a known volume of the solvent in

a volumetric flask.

Preparation of Working Solutions: A series of dilutions are made from the stock solution to

prepare working solutions of known concentrations.

Instrument Setup: The spectrophotometer is turned on and allowed to warm up.

Blank Measurement: A cuvette is filled with the pure solvent, and a baseline or "blank"

spectrum is recorded. This is subtracted from the sample spectra.[3]

Sample Measurement: The cuvette is rinsed and filled with one of the working solutions. The

absorption spectrum is recorded over a relevant wavelength range (e.g., 250-700 nm for an

azo dye).[4]
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Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the

spectrum. According to the Beer-Lambert law, the absorbance at λmax is directly

proportional to the concentration of the dye, allowing for quantitative analysis.

Conclusion
This technical guide has provided a detailed overview of the core physical characteristics of

Yellow OB powder, supported by established experimental protocols. The data presented in

the tables and the methodologies described offer a valuable resource for researchers,

scientists, and drug development professionals for the identification, purity assessment, and

handling of this compound. The provided workflow diagram illustrates a systematic approach to

the physical characterization of such a substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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